Cas no 1804777-11-4 (2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1804777-11-4
• MF: C₇H₆F₃IN₂O₃S
• MW: 382.098823070526
• CID: 4836233
• Update Time: 2025-09-19

2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H6F3IN2O3S/c1-3-2-13-6(11)5(17(12,14)15)4(3)16-7(8,9)10/h2H,1H3,(H2,12,14,15)
• InChI Key： CINGNCGNVCXIRD-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(C)=CN=1)OC(F)(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 1.6
• Topological Polar Surface Area: 90.7

Additional information on 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804777-11-4) in Modern Chemical Biology and Medicinal Chemistry

2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide, identified by its CAS number 1804777-11-4, is a sophisticated heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound belongs to the pyridine sulfonamide class, a structural motif renowned for its broad spectrum of biological activities and utility in drug design. The unique combination of an iodine substituent, a methyl group, a trifluoromethoxy group, and a sulfonamide moiety endows this molecule with distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The structural features of 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide contribute to its versatility in medicinal chemistry. The iodine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of more complex molecular architectures. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the sulfonamide moiety is known to improve binding affinity to biological targets. These attributes have positioned this compound as a promising building block for the synthesis of small-molecule inhibitors targeting various diseases.

In recent years, there has been growing interest in leveraging sulfonamide derivatives for their potential applications in oncology, inflammation, and infectious diseases. The sulfonamide group is particularly noteworthy for its ability to modulate enzyme activity and receptor interactions. For instance, studies have demonstrated that sulfonamides can act as competitive inhibitors of enzymes by forming hydrogen bonds with key residues in the active site. This mechanism has been exploited in the development of drugs targeting bacterial infections and cancer-related kinases.

One of the most compelling aspects of 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide is its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small, low-molecular-weight compounds that bind to biological targets with moderate affinity. These fragments can then be optimized through iterative chemical modifications to produce lead compounds with higher potency and selectivity. The structural diversity offered by this compound makes it an ideal candidate for such screens, particularly when targeting protein-protein interactions or enzyme catalytic sites.

Recent advancements in computational chemistry have further enhanced the appeal of 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide. Molecular modeling techniques, such as molecular dynamics simulations and docking studies, have enabled researchers to predict how this compound interacts with biological targets at an atomic level. These predictions are crucial for guiding synthetic efforts and minimizing experimental trial-and-error. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify promising candidates for further development.

The trifluoromethoxy group in 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide is particularly noteworthy for its impact on pharmacokinetic properties. Fluoro-substituents are well-known for their ability to enhance metabolic stability and binding affinity due to their electron-withdrawing effects. This property has been exploited in numerous drug candidates where fluorine atoms contribute to improved pharmacological profiles. The trifluoromethoxy group thus serves as a key feature that may enhance the drug-like properties of any derivatives synthesized from this scaffold.

In addition to its role as a building block for drug discovery, 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide has found applications in materials science and agrochemicals. Its unique electronic properties make it a candidate for organic semiconductors and light-emitting diodes (LEDs). Furthermore, the sulfonamide moiety can be functionalized to produce herbicides and pesticides with improved efficacy and environmental safety.

The synthesis of 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it more accessible than ever before. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of the pyridine core. Additionally, organometallic chemistry techniques allow for precise functionalization at multiple positions within the molecule.

The growing body of research on heterocyclic compounds underscores the importance of 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-sulfonamide in chemical biology and medicinal chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to remain at the forefront of drug discovery efforts.